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Compound of Interest

Compound Name: Disperse Yellow 86

Cat. No.: B076884

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and manufacturing of
Disperse Yellow 86 (C.I. 10353), a nitrodiphenylamine disperse dye. This document details
the core chemical synthesis, experimental protocols, and manufacturing workflow, supported by
guantitative data and process visualizations.

Introduction to Disperse Yellow 86

Disperse Yellow 86 is a yellow disperse dye primarily used in the textile industry for dyeing
synthetic fibers such as polyester, acetate, and polyamide.[1] Its molecular structure, a
nitrodiphenylamine, imparts good lightfastness and sublimation fastness, making it a valuable
colorant for these applications.

Chemical Properties:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b076884?utm_src=pdf-interest
https://www.benchchem.com/product/b076884?utm_src=pdf-body
https://www.benchchem.com/product/b076884?utm_src=pdf-body
https://www.benchchem.com/product/b076884?utm_src=pdf-body
https://www.rsc.org/suppdata/cc/c1/c1cc10263j/c1cc10263j.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value

C.l. Name Disperse Yellow 86
C.l. Number 10353

CAS Number 12223-97-1[1]
Molecular Formula C16H1oN305S[1]
Molecular Weight 365.41 g/mol [1]
Chemical Class Nitrodiphenylamine[1]

Synthesis Pathway

The primary manufacturing route for Disperse Yellow 86 is the condensation reaction between
4-Ethoxybenzenamine (also known as p-phenetidine) and 4-Chloro-3-nitro-N,N-
dimethylbenzenesulfonamide.[1] This reaction is a nucleophilic aromatic substitution, where the
amino group of 4-Ethoxybenzenamine displaces the chlorine atom on the 4-Chloro-3-nitro-N,N-
dimethylbenzenesulfonamide ring. The reaction is typically carried out in the presence of a
base to neutralize the hydrochloric acid formed as a byproduct.

Reactants

4-Ethoxybenzenamine
(p-phenetidine) +
CsH1:NO

Product

Base (e.g., Sodium Acetate)
4-Chloro-3-nitro-N,N-dimethylbenzenesulfonamide - Condensation Heat Disperse Yellow 86
CsHsCIN204S o (Nucleophilic Aroma% C16H19N305S
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Synthesis pathway of Disperse Yellow 86.

Experimental Protocols
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While a specific, detailed experimental protocol for Disperse Yellow 86 is not readily available
in published literature, a representative procedure can be derived from the synthesis of similar
nitrodiphenylamine dyes. The following is a plausible laboratory-scale synthesis protocol.

3.1. Materials and Equipment
e Reactants:
o 4-Ethoxybenzenamine (p-phenetidine)
o 4-Chloro-3-nitro-N,N-dimethylbenzenesulfonamide
o Sodium acetate (anhydrous)
e Solvent:
o Water or an appropriate organic solvent (e.g., ethanol)
e Equipment:
o Three-neck round-bottom flask
o Reflux condenser
o Mechanical stirrer
o Heating mantle with temperature controller
o Buchner funnel and filter flask
o Beakers and other standard laboratory glassware
3.2. Synthesis Procedure

o Charging the Reactor: In a three-neck round-bottom flask equipped with a mechanical stirrer
and a reflux condenser, add 4-Ethoxybenzenamine (1.0 equivalent), 4-Chloro-3-nitro-N,N-
dimethylbenzenesulfonamide (1.0 equivalent), sodium acetate (1.2 equivalents), and a
suitable solvent (e.g., water or ethanol).
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e Reaction: Heat the mixture to reflux (typically 100-120°C) with constant stirring.

e Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) until the starting materials are consumed. This may take several
hours (a similar reaction for a related compound takes 18 hours).

« |solation of the Crude Product: After the reaction is complete, cool the mixture to room
temperature. The crude Disperse Yellow 86 will precipitate out of the solution.

« Filtration and Washing: Collect the precipitate by vacuum filtration using a Buchner funnel.
Wash the filter cake with hot water to remove any unreacted starting materials and inorganic

salts.
e Drying: Dry the crude product in a vacuum oven at 60-70°C.
3.3. Purification

The crude Disperse Yellow 86 can be purified by recrystallization from a suitable solvent, such
as ethanol or a mixture of ethanol and water, to obtain a product with higher purity.

3.4. Characterization

The purity and identity of the synthesized Disperse Yellow 86 can be confirmed using various

analytical techniques:
o High-Performance Liquid Chromatography (HPLC): To determine the purity of the dye.

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 23C): To confirm the chemical

structure.
e Mass Spectrometry (MS): To confirm the molecular weight.

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in
the molecule.

Quantitative Data (Representative)
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The following table presents hypothetical but realistic quantitative data for the synthesis of
Disperse Yellow 86.

Parameter Value

Molar Ratio (4-Ethoxybenzenamine : 4-Chloro-

3-nitro-N,N-dimethylbenzenesulfonamide) t:d

Reaction Temperature 110 °C

Reaction Time 18 hours

Crude Yield 85-90%

Purity (after recrystallization) >98% (by HPLC)

Manufacturing Process

The industrial-scale manufacturing of Disperse Yellow 86 follows the same fundamental
chemical principles as the laboratory synthesis but is adapted for large-scale production, with a
focus on efficiency, safety, and cost-effectiveness. The post-synthesis processing is crucial for
obtaining a commercially viable product.
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Industrial manufacturing workflow for Disperse Yellow 86.
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Key Manufacturing Steps:

e Synthesis: The condensation reaction is carried out in large, jacketed reactors that allow for
precise temperature control.

 Purification: The crude dye is thoroughly washed and may be purified by large-scale
recrystallization to meet quality standards.

» Grinding/Milling: The dried dye is ground into a fine powder to increase its surface area,
which is crucial for proper dispersion in the dye bath.

o Formulation: The finely ground dye is mixed with dispersing agents, wetting agents, and
other additives to create a stable, dispersible product.

o Spray Drying: The formulated dye dispersion is spray-dried to produce a fine, uniform
powder that is easy to handle and dissolve in water for the dyeing process.

e Quality Control: At each stage of the manufacturing process, samples are taken for quality
control analysis to ensure the final product meets the required specifications for color
strength, purity, and patrticle size.

Safety and Environmental Considerations

The synthesis and manufacturing of Disperse Yellow 86 involve the handling of various
chemicals that require appropriate safety precautions. Both 4-Ethoxybenzenamine and 4-
Chloro-3-nitro-N,N-dimethylbenzenesulfonamide should be handled in well-ventilated areas
with appropriate personal protective equipment (PPE). The manufacturing process generates
chemical waste that must be treated and disposed of in accordance with environmental
regulations.

This technical guide provides a foundational understanding of the synthesis and manufacturing
of Disperse Yellow 86. For specific applications, further optimization of reaction conditions and
purification methods may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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